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Compound of Interest

Compound Name: (But-3-yn-2-yl)cyclohexane

Cat. No.: B15322610

An In-depth Technical Guide on (But-3-yn-2-
yl)cyclohexane

A comprehensive review of available data on the physical, chemical, and biological properties
of (But-3-yn-2-yl)cyclohexane reveals a significant gap in the scientific literature. Currently,
there is a lack of specific experimental and calculated data for this particular compound.

While information on structurally related molecules is accessible, data directly pertaining to
(But-3-yn-2-yl)cyclohexane, including its synthesis, reactivity, and potential biological
applications, remains largely undocumented in public databases and scientific publications.
This guide will, therefore, summarize the available information on closely related analogs to
provide a contextual understanding, while highlighting the absence of specific data for the
target compound.

Physicochemical Properties

There is no experimentally determined or computationally predicted data available for the
physical and chemical properties of (But-3-yn-2-yl)cyclohexane in the searched scientific
databases. To provide some context, the properties of a structurally similar, albeit different,
compound, (But-1-en-3-yn-2-yl)cyclohexane, are presented in Table 1. It is crucial to note that
the presence of a double bond in this analog will significantly influence its properties compared
to the requested saturated cyclohexane ring.
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Table 1: Computed Physicochemical Properties of (But-1-en-3-yn-2-yl)cyclohexane[1]

Property Value

Molecular Formula C10H14

Molecular Weight 134.22 g/mol
XLogP3 4.1

Exact Mass 134.109550447 Da
Topological Polar Surface Area 0 Az

Heavy Atom Count 10

Complexity 162

Note: These values are for (But-1-en-3-yn-2-yl)cyclohexane and should not be considered
representative of (But-3-yn-2-yl)cyclohexane.

Synthesis and Reactivity

No specific synthetic routes or reactivity data for (But-3-yn-2-yl)cyclohexane were found in
the available literature. General methods for the synthesis of similar structures, such as other
substituted cyclohexanes and alkynes, could potentially be adapted. For instance, the
synthesis of aryl-2-methyl-3-butyn-2-ols has been achieved through Sonogashira coupling
reactions, which could theoretically be modified for the synthesis of the target compound.[2]
However, without experimental validation, any proposed synthetic pathway remains
speculative.

Biological Activity and Drug Development

There is no information available regarding the biological activity, potential therapeutic uses, or
involvement in any signaling pathways for (But-3-yn-2-yl)cyclohexane. Searches for its
application in drug development yielded no results. While cyclohexane derivatives are present
in some pharmaceuticals, and various phytochemicals with cyclic structures exhibit biological
activity, no direct link to (But-3-yn-2-yl)cyclohexane has been established.[3][4][5][6][7]
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Experimental Protocols

Due to the absence of published research on (But-3-yn-2-yl)cyclohexane, no experimental
protocols for its synthesis, characterization, or biological evaluation can be provided.

Visualizations

As no signaling pathways, experimental workflows, or logical relationships involving (But-3-yn-
2-yl)cyclohexane have been described in the literature, the creation of Graphviz diagrams as
requested is not possible.

Conclusion

This technical guide serves to highlight the current lack of scientific information on (But-3-yn-2-
yl)cyclohexane. While the core requirements of providing quantitative data, experimental
protocols, and visualizations cannot be met due to the absence of primary data, this report
underscores a potential area for future research. The synthesis, characterization, and biological
evaluation of this compound could offer new insights into the structure-activity relationships of
alkyne-substituted cyclohexanes. Researchers and drug development professionals interested
in this molecule would need to undertake foundational research to establish its basic properties
and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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